Cas no 1594857-91-6 (1-[5-(Aminomethyl)furan-2-yl]propan-1-one)

• Product Name: 1-[5-(Aminomethyl)furan-2-yl]propan-1-one
• CAS No: 1594857-91-6
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5690957
• PubChem ID: 116589948
• Update Time: 2025-10-30

1-[5-(Aminomethyl)furan-2-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(Aminomethyl)furan-2-yl]propan-1-one
• 1594857-91-6
• EN300-794722
• 1-Propanone, 1-[5-(aminomethyl)-2-furanyl]-

• Inchi： 1S/C8H11NO2/c1-2-7(10)8-4-3-6(5-9)11-8/h3-4H,2,5,9H2,1H3
• InChI Key： XMBWPQXSGLTVDH-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC=C1C(CC)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 278.0±30.0 °C(Predicted)
• pka: 7.57±0.29(Predicted)

Additional information on 1-[5-(Aminomethyl)furan-2-yl]propan-1-one

Introduction to 1-[5-(Aminomethyl)furan-2-yl]propan-1-one (CAS No. 1594857-91-6)

1-[5-(Aminomethyl)furan-2-yl]propan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1594857-91-6, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound incorporates a furan ring linked to an aminomethyl group, which contributes to its versatility in chemical reactions and biological interactions.

The compound's structure, featuring a propanone moiety attached to the furan ring via an aminomethyl group, makes it a valuable intermediate in the synthesis of more complex molecules. This structural motif is particularly interesting because it combines the reactivity of the amine group with the stability of the furan ring, offering a balanced platform for further functionalization. The presence of both polar and non-polar regions in its structure also enhances its solubility and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the furan scaffold. Furan derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of atoms in 1-[5-(Aminomethyl)furan-2-yl]propan-1-one positions it as a potential candidate for further investigation in these fields.

One of the most compelling aspects of this compound is its ability to serve as a building block for more complex pharmacophores. The aminomethyl group provides a site for further chemical modification, allowing researchers to tailor the properties of the molecule to specific biological targets. For instance, it can be used to introduce additional functional groups or linkages that enhance binding affinity or metabolic stability. This flexibility makes it an attractive choice for medicinal chemists working on drug discovery programs.

The synthesis of 1-[5-(Aminomethyl)furan-2-yl]propan-1-one involves several key steps that highlight its synthetic utility. The process typically begins with the preparation of a furan derivative, followed by functionalization at the 5-position with an aminomethyl group. This can be achieved through various chemical transformations, including nucleophilic substitution reactions or metal-catalyzed coupling reactions. The subsequent introduction of the propanone moiety completes the molecular framework, resulting in the desired compound.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing this compound. For example, catalytic hydrogenation techniques have been employed to enhance yields and reduce byproduct formation. Additionally, green chemistry principles have been integrated into synthetic routes to minimize environmental impact. These innovations not only make the production process more sustainable but also improve overall cost-effectiveness.

Beyond its synthetic significance, 1-[5-(Aminomethyl)furan-2-yl]propan-1-one has shown promise in preliminary biological evaluations. Studies indicate that derivatives of this compound exhibit interesting pharmacological activities, particularly in modulating enzyme inhibition and receptor binding. These findings have spurred further research into optimizing its structure for enhanced therapeutic efficacy.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict how 1-[5-(Aminomethyl)furan-2-yl]propan-1-one interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, metabolic pathways, and potential side effects. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising candidates for further development.

The future prospects for 1-[5-(Aminomethyl)furan-2-yl]propan-1-one are promising, with ongoing research exploring its potential applications in various therapeutic areas. As our understanding of its pharmacological properties grows, so does its potential as a lead compound or intermediate in drug development pipelines. Collaborative efforts between synthetic chemists and biologists are essential to fully realize its therapeutic potential.

In conclusion, 1-[5-(Aminomethyl)furan-2-yl]propan-1-one (CAS No. 1594857-91-6) is a versatile and promising compound with significant applications in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for further research and development, offering new opportunities for innovation in drug discovery and synthetic chemistry.